Cas no 78941-29-4 (2-Chloro-4,6-bis(3-methylphenyl)-1,3,5-Triazine)

• Product Name: 2-Chloro-4,6-bis(3-methylphenyl)-1,3,5-Triazine
• CAS No: 78941-29-4
• MF: C₁₇H₁₄ClN₃
• MW: 295.766162395477
• CID: 4671095
• PubChem ID: 22475998
• Update Time: 2025-10-31

2-Chloro-4,6-bis(3-methylphenyl)-1,3,5-Triazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,6-bis(3-methylphenyl)-1,3,5-Triazine
• 2-Chloro-4,6-di-m-tolyl-1,3,5-triazine
• F71761
• starbld0028889
• SCHEMBL2798866
• 78941-29-4
• BS-47069

• Inchi： 1S/C17H14ClN3/c1-11-5-3-7-13(9-11)15-19-16(21-17(18)20-15)14-8-4-6-12(2)10-14/h3-10H,1-2H3
• InChI Key： YYJBXOPNDLZGDB-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC(C)=C2)N=C(C2=CC=CC(C)=C2)N=C1Cl

Computed Properties

• Exact Mass: 295.0876252g/mol
• Monoisotopic Mass: 295.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-Chloro-4,6-bis(3-methylphenyl)-1,3,5-Triazine

2-Chloro-4,6-bis(3-methylphenyl)-1,3,5-Triazine: A Comprehensive Overview

2-Chloro-4,6-bis(3-methylphenyl)-1,3,5-triazine, also known by its CAS number 78941-29-4, is a chemical compound that has garnered significant attention in various fields of research and industrial applications. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds with a six-membered ring containing three nitrogen atoms. The presence of chlorine and two 3-methylphenyl groups in its structure imparts unique chemical and physical properties that make it valuable in diverse contexts.

The molecular structure of 2-chloro-4,6-bis(3-methylphenyl)-1,3,5-triazine is characterized by a symmetrical arrangement of substituents around the triazine ring. The chlorine atom at position 2 and the two 3-methylphenyl groups at positions 4 and 6 create a balanced distribution of electron-withdrawing and electron-donating groups. This balance significantly influences the compound's reactivity, stability, and solubility properties. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

One of the most notable applications of 2-chloro-4,6-bis(3-methylphenyl)-1,3,5-triazine is in the field of materials science. Researchers have explored its potential as a precursor for synthesizing advanced materials such as polymers and ceramics. The compound's ability to undergo various chemical reactions, including nucleophilic substitution and condensation reactions, makes it a versatile building block for material synthesis. For instance, recent advancements have demonstrated its use in creating high-performance polymers with enhanced thermal stability and mechanical strength.

In addition to its role in materials science, 2-chloro-4,6-bis(3-methylphenyl)-1,3,5-triazine has also found applications in pharmaceutical chemistry. Its unique structure allows for the development of bioactive compounds with potential therapeutic effects. Studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings have opened new avenues for exploring its use in drug design and development.

The synthesis of 2-chloro-4,6-bis(3-methylphenyl)-1,3,5-triazine typically involves multi-step processes that require precise control over reaction conditions. Recent research has focused on optimizing these synthesis methods to improve yield and reduce environmental impact. For example, green chemistry approaches such as catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline the production process.

From an environmental perspective, understanding the fate and behavior of 2-chloro-4,6-bis(3-methylphenyl)-1,3,5-triazine in natural systems is crucial for assessing its potential risks. Studies have indicated that the compound exhibits moderate biodegradability under certain conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 2-chloro-4,6-bis(3-methylphenyl)-1,3,5-triazine, with its CAS number 78941-29-4, represents a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions aimed at unlocking its full potential while ensuring sustainable practices in its production and use.